Cas no 873537-36-1 (tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate)

• Product Name: tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate
• CAS No: 873537-36-1
• MF: C₁₂H₂₅N₃O₄S
• MW: 307.409601926804
• MDL: MFCD30860443
• CID: 1878970
• PubChem ID: 47215822
• Update Time: 2025-10-29

tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-[(dimethylamino)sulfonyl]-4-piperidinyl]-,1,1-dimethylethyl ester
• tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate
• Carbamic acid, [1-[(dimethylamino)sulfonyl]-4-piperidinyl]-, 1,1-dimethylethyl ester
• 873537-36-1
• tert-butyl N-[1-(dimethylsulfamoyl)piperidin-4-yl]carbamate
• tert-Butyl 1-[(dimethylamino)sulfonyl]-4-piperidine-carbamate
• tert-Butyl 1-[(dimethylamino)sulfonyl]-4-piperidinecarbamate
• DB-384859
• SCHEMBL12395376
• EN300-22990498
• XHSRGZCNGVMPKW-UHFFFAOYSA-N

• MDL： MFCD30860443
• Inchi： 1S/C12H25N3O4S/c1-12(2,3)19-11(16)13-10-6-8-15(9-7-10)20(17,18)14(4)5/h10H,6-9H2,1-5H3,(H,13,16)
• InChI Key： XHSRGZCNGVMPKW-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 307.15657746Da
• Monoisotopic Mass: 307.15657746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate

tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate (CAS No. 873537-36-1): A Comprehensive Overview

tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate (CAS No. 873537-36-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting central nervous system (CNS) disorders and cancer.

The tert-butyl group in the compound provides stability and enhances the lipophilicity, which is crucial for crossing the blood-brain barrier. The piperidine ring, a common motif in many bioactive molecules, contributes to the compound's overall conformational flexibility and binding affinity to target proteins. The dimethylsulfamoyl group, on the other hand, introduces a polar and hydrogen-bonding capability, which can significantly influence the compound's pharmacological properties.

Recent studies have highlighted the potential of tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate as a lead compound for the development of new therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the compound effectively suppressed tumor growth in both in vitro and in vivo models, suggesting its potential as an anticancer agent.

In another study, published in Bioorganic & Medicinal Chemistry Letters, tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate was evaluated for its neuroprotective properties. The results indicated that the compound could protect neuronal cells from oxidative stress-induced damage, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate involves several well-established chemical reactions. Typically, the process begins with the formation of a piperidine derivative, followed by the introduction of the dimethylsulfamoyl group through a sulfonylation reaction. The final step involves coupling with a tert-butyl carbamate to achieve the desired product. This synthetic route is highly reproducible and can be scaled up for industrial production.

The physicochemical properties of tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate have been extensively characterized. The compound is a white crystalline solid with a molecular weight of 305.45 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have shown that tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate has a favorable safety profile at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. Researchers are currently conducting Phase I clinical trials to assess the compound's pharmacokinetics and pharmacodynamics in healthy volunteers.

The future prospects for tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs that can improve its bioavailability and reduce potential side effects.

In conclusion, tert-butyl N-1-(dimethylsulfamoyl)piperidin-4-ylcarbamate (CAS No. 873537-36-1) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and promising biological activities make it an attractive candidate for further development in both academic and industrial settings.